Cas no 821777-09-7 (Benzonitrile, 4-(cyclohexylethylamino)-2-nitro-)

• Product name: Benzonitrile, 4-(cyclohexylethylamino)-2-nitro-
• CAS No: 821777-09-7
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 697267
• PubChem ID: 71419900

Benzonitrile, 4-(cyclohexylethylamino)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(cyclohexylethylamino)-2-nitro-
• 4-(2-cyclohexylethylamino)-2-nitrobenzonitrile
• 4-(cyclohexylethylamino)-2-nitroBenzonitrile
• 821777-09-7
• FT-0704589
• AKOS018589562
• DTXSID00839115
• 4-[(2-Cyclohexylethyl)amino]-2-nitrobenzonitrile

• Inchi： InChI=1S/C15H19N3O2/c16-11-13-6-7-14(10-15(13)18(19)20)17-9-8-12-4-2-1-3-5-12/h6-7,10,12,17H,1-5,8-9H2
• InChI Key： ZAQWZRHLJDQCGB-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)CCNC2=CC(=C(C=C2)C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6Ų
• XLogP3: 4.5